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Introduction

Cadmium iodide (Cdl2) is an inorganic compound notable for its distinct layered crystal
structure, which serves as a prototype for many other MXz-type compounds with strong
polarization effects.[1][2] In its pure form, it manifests as a white to pale-yellow crystalline solid.
[3] This technical guide provides a comprehensive overview of the core physical properties of
cadmium iodide crystals, detailing its structural, mechanical, thermal, electrical, and optical
characteristics. The information is intended to be a vital resource for researchers and
professionals engaged in materials science, semiconductor research, and potentially in
specialized areas of drug development where crystalline structures are of interest.

Crystal Structure

Cadmium iodide crystals typically exhibit a hexagonal layered lattice structure.[1][2] The
iodide anions (I7) form a hexagonal close-packed (HCP) arrangement, and the cadmium
cations (Cd?*) occupy all the octahedral holes in alternating layers.[1][2] This arrangement
results in a sandwich-like structure of I-Cd-I layers, which are held together by weak van der
Waals forces.[3] This layered nature imparts properties such as softness and perfect basal
cleavage.[3][4]

The bonding in cadmium iodide is predominantly ionic but possesses a partial covalent
character.[1][2] The crystal structure of Cdlz is a common motif for various other iodides,
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bromides, chlorides, and hydroxides of different metals.[1][2]

Crystallographic Data

The crystallographic parameters of cadmium iodide are summarized in the table below.

Property

Value

Crystal System

Hexagonal[1][4]

Space Group

P-3m1[5]

Lattice Parameters

a=424A c=684A

(These are typical values and can vary slightly
with polytype)

Coordination Geometry

Octahedral[1]

Cleavage

Perfect basal (0001)[4]

Mechanical Properties

The layered structure of cadmium iodide significantly influences its mechanical properties,

rendering it a relatively soft material.

Property

Value

Mohs Hardness

2-3[4]

Hardness Description

Pure crystals are extremely soft, but can

become harder with doping.[6]

Cleavage

Perfect basal cleavage along the (0001) plane.

[4]

Thermal Properties

The thermal behavior of cadmium iodide is critical for its synthesis and application in various

devices.
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Property Value
Melting Point 388 °CJ[1]
Boiling Point 713 °C[4]
Density 5.67 g/lcm3[4]

Electrical Properties

Cadmium iodide is a semiconductor with a wide bandgap, and its electrical properties can be
tuned by doping.[6][7]

Property Value
Resistivity High (can be decreased with doping)[7][8]
Conductivity Low (can be increased with doping)[6][8]

_ _ The dielectric constant of stable 4H structured
Dielectric Constant ] ) )
films is reported to be in the range of ~15-30.[8]

Optical Properties

The optical properties of cadmium iodide are of significant interest for applications in radiation
detection and optoelectronics.[3][7]

Property Value
Appearance White to pale-yellow crystals[3]
Optical Band Gap ~3.22 eV (for single crystals)[7]

Pristine cadmium iodide exhibits
Photoluminescence photoluminescence with distinct emission
bands.[9][10]

Experimental Protocols
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Crystal Growth

A straightforward method for growing single crystals of cadmium iodide at ambient conditions.

e Solution Preparation: Dissolve 15.1 g of cadmium iodide powder in 20 ml of deionized
water.[7]

o Crystallization: Keep the solution undisturbed in a covered container for approximately two
days under ambient temperature, moisture, and pressure.[7]

» Crystal Harvesting: Carefully decant the solution and dry the resulting single crystals.[7]
A purification method used to obtain high-purity cadmium iodide crystals.

o Material Preparation: Place commercially available cadmium iodide in a suitable container,
such as a quartz boat.[11]

e Zone Melting: Create a narrow molten zone in the solid ingot of cadmium iodide using a
heater.[12]

o Zone Traversal: Slowly move the molten zone along the length of the ingot. Impurities, being
more soluble in the melt, will be segregated to one end of the ingot.[12]

» Repetition: Repeat the process for multiple passes (e.g., thirty passes) to achieve maximum
purification.[8]

Structural Characterization

Used to determine the crystal structure, identify polytypes, and assess crystalline quality.

o Sample Preparation: Mount a single crystal or a powdered sample of cadmium iodide on
the sample holder of the diffractometer.

o Data Acquisition: Use a diffractometer, such as a Bruker D8 Discover, to obtain the diffraction
pattern.[7] A common setup involves using Cu Ka radiation.

e Analysis: Analyze the positions and intensities of the diffraction peaks to determine the lattice
parameters and crystal structure. For instance, sharp peaks at specific 208 angles correspond
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to particular crystallographic planes, confirming the hexagonal structure.[7]

Optical Characterization

Employed to determine the optical band gap of the material.

Sample Preparation: Prepare a thin film of cadmium iodide on a transparent substrate (e.qg.,
quartz) or use a sufficiently thin single crystal.

Measurement: Use a UV-Vis spectrophotometer, such as a Perkin Elmer Lambda 35, to
measure the optical absorbance or transmittance of the sample over a range of wavelengths.

[7]

Data Analysis (Tauc Plot):

o Calculate the absorption coefficient (a) from the absorbance data.
o Plot (ahv)2 versus photon energy (hv).

o Extrapolate the linear portion of the plot to the energy axis (where (ahv)2 = 0) to determine
the direct band gap of the material.[7]

Investigates the luminescent properties of the crystals.

Excitation: Excite the cadmium iodide sample with a light source of energy greater than its
band gap (e.g., a laser or synchrotron radiation).[9][13]

Emission Collection: Collect the emitted light using a spectrometer.

Spectral Analysis: Analyze the resulting spectrum to identify the wavelengths of emitted light,
which correspond to different electronic transitions and can be influenced by defects and
impurities.[9][13]

Electrical Characterization

Determines the electrical resistance and conductance of the material.
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o Sample Preparation: Prepare a sample of known dimensions (length, width, and thickness).
Apply conductive contacts (e.g., gold electrodes) to the sample.[5]

o Measurement: Use an electrometer, such as a Keithley 6517, to measure the resistance of
the sample.[8]

e Calculation:

o Calculate the resistivity (p) using the formula p = R(A/L), where R is the measured
resistance, A is the cross-sectional area, and L is the length between the contacts.

o Conductivity (o) is the reciprocal of resistivity (o = 1/p).
Measures the ability of the material to store electrical energy in an electric field.

o Sample Preparation: Place a thin, flat sample of cadmium iodide between two parallel
conductive plates to form a capacitor.

o Measurement: Use an LCR meter, such as a Keithley 3330 LCZ meter, to measure the
capacitance of the sample.[8]

o Calculation: Calculate the dielectric constant (er) using the formula C = ereo(A/d), where C is
the capacitance, o is the permittivity of free space, A is the area of the plates, and d is the
thickness of the sample.

Visualizations
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Cadmium lodide Crystal Lattice Structure
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Caption: Layered crystal structure of cadmium iodide.
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Experimental Workflow for Cdl= Characterization
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Caption: Workflow for Cdlz synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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